Cas no 1352909-23-9 (Ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate
• CAS No: 1352909-23-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD22556341
• CID: 1005675
• Update Time: 2023-08-03

Ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate
• Ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate

• MDL： MFCD22556341
• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)11-6-8-5-9(13)7(2)4-10(8)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： FOZLGJYZTCOFLH-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=O)OCC)NC=2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 4.2
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 380.9±37.0 °C at 760 mmHg
• Flash Point: 184.2±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-chloro-6-methyl-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)